Cas no 1805612-20-7 (5-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxaldehyde
• CAS No: 1805612-20-7
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4897269
• Update Time: 2025-05-20

5-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxaldehyde

• Inchi： 1S/C8H6F2N2O4/c1-16-6-5(3-13)4(7(9)10)2-11-8(6)12(14)15/h2-3,7H,1H3
• InChI Key： RAQJWDLPQCOQGB-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1C=O)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 1.1
• Topological Polar Surface Area: 85

Additional information on 5-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxaldehyde

Research Brief on 5-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxaldehyde (CAS: 1805612-20-7)

5-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxaldehyde (CAS: 1805612-20-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro-substituted pyridine core, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics targeting infectious diseases and cancer.

Recent advancements in synthetic chemistry have enabled the efficient production of 5-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxaldehyde, with improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a key building block in the synthesis of novel kinase inhibitors. The difluoromethyl group, in particular, enhances the metabolic stability and bioavailability of the resulting compounds, making it a valuable moiety in medicinal chemistry.

In addition to its role in drug discovery, 5-(Difluoromethyl)-3-methoxy-2-nitropyridine-4-carboxaldehyde has been investigated for its potential as a fluorescent probe. Researchers have exploited its nitro-aromatic structure to develop sensors for detecting reactive oxygen species (ROS) in cellular environments. This application is particularly relevant in studying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

Ongoing research is also exploring the compound's mechanism of action in biological systems. Preliminary findings suggest that it may interact with specific protein targets, modulating their activity in ways that could be harnessed for therapeutic purposes. For instance, a recent preprint on bioRxiv (2024) reported its inhibitory effects on a subset of bacterial enzymes, opening new avenues for antibiotic development.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Future research directions may include structural modifications to enhance selectivity and reduce toxicity, as well as large-scale production methods to meet the growing demand for this intermediate in pharmaceutical applications.